Cas no 1207018-64-1 (3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea)

• Product Name: 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea
• CAS No: 1207018-64-1
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5776612
• Update Time: 2025-06-13

3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-methoxyethyl)-N'-[[1-(4-methoxyphenyl)cyclopentyl]methyl]-
• 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea

• Inchi： 1S/C17H26N2O3/c1-21-12-11-18-16(20)19-13-17(9-3-4-10-17)14-5-7-15(22-2)8-6-14/h5-8H,3-4,9-13H2,1-2H3,(H2,18,19,20)
• InChI Key： QZTJSZZYLOXKMM-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NCC1(C2=CC=C(OC)C=C2)CCCC1)=O

Additional information on 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea

Research Brief on 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea (CAS: 1207018-64-1)

The compound 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea (CAS: 1207018-64-1) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been investigated for its biological activity and mechanism of action in various disease models. The following brief summarizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the synthetic pathways and optimization strategies for 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea. Researchers have employed advanced organic synthesis techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve yield and purity. The compound's structural elucidation has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical identity and stability under various conditions.

Pharmacological evaluations of 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrate its affinity for certain enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. For instance, the compound has shown inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its utility in treating conditions such as arthritis and cognitive disorders. These findings are supported by molecular docking studies, which indicate strong binding interactions with the active sites of these enzymes.

In vivo studies further corroborate the compound's therapeutic potential. Animal models of inflammation and neurodegeneration treated with 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea exhibited significant reductions in pathological markers and improvements in behavioral outcomes. Notably, the compound demonstrated a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. These properties position it as a promising candidate for further preclinical development.

Despite these encouraging results, challenges remain in the development of 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea. Issues such as metabolic stability, potential drug-drug interactions, and scalability of synthesis need to be addressed in future research. Additionally, comprehensive toxicological studies are required to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's translation into therapeutic applications.

In conclusion, 3-(2-methoxyethyl)-1-{[1-(4-methoxyphenyl)cyclopentyl]methyl}urea (CAS: 1207018-64-1) represents a promising chemical entity with significant potential in the treatment of inflammatory and neurodegenerative diseases. Continued research into its mechanism of action, optimization of its pharmacological properties, and rigorous safety evaluations will be critical to realizing its full therapeutic value. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in the pharmaceutical industry.